2-(4-chlorophenoxy)-N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[2-[(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)sulfonyl]ethyl]acetamide
• InChI: InChI=1S/C21H25ClN2O6S/c1-28-19-11-15-7-9-24(13-16(15)12-20(19)29-2)31(26,27)10-8-23-21(25)14-30-18-5-3-17(22)4-6-18/h3-6,11-12H,7-10,13-14H2,1-2H3,(H,23,25)
• InChI Key: HPBOWEUTGWKSSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2CN(CCC2=C1)S(=O)(=O)CCNC(=O)COC3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H25ClN2O6S
• Molecular Weight: 469.0 g/mol
• CAS No.: 922067-07-0

Description

2-(4-chlorophenoxy)-N-(2-((6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)ethyl)acetamide is a useful research compound. Its molecular formula is C21H25ClN2O6S and its molecular weight is 468.95. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

• Structural Elucidation and Complex Formation : Research on amide-containing isoquinoline derivatives reveals insights into their structural aspects and properties, including the formation of gels and crystalline solids with mineral acids. These studies highlight the significance of structural understanding in developing materials with desired properties, such as enhanced fluorescence emission in host–guest complexes, which could be relevant for sensing and imaging applications (Karmakar, Sarma, & Baruah, 2007).

Synthesis and Characterization

• Novel Synthetic Routes : Investigations into the synthesis of novel sulfonamide derivatives from chloro-N-(4-sulfamoylphenyl)acetamides demonstrate the utility of these compounds in generating a range of derivatives with potential anticancer activities. This underscores the importance of synthetic versatility in creating compounds for pharmacological evaluation (Ghorab, Alsaid, Abdullah-al-Dhfyan, & Arafa, 2015).

Medicinal Chemistry Applications

• Anticancer Potential : The development and in vitro screening of sulfonamide derivatives for anticancer activity against breast and colon cancer cell lines highlight the therapeutic potential of these compounds. This area of research is crucial for discovering new treatments for cancer, demonstrating how structural modifications can influence biological activity (Ghorab et al., 2015).

Chemical Synthesis and Pharmacological Evaluation

• Synthetic Methodologies and Pharmacological Insights : The synthesis of different heterocyclic compounds, including those involving isoquinoline skeletons, offers pathways to novel pharmacologically active substances. These efforts are foundational in medicinal chemistry, providing a starting point for the development of drugs with specific biological activities (Zaki, Kamal El‐Dean, Radwan, & Sayed, 2019).